Cas no 91843-61-7 (1H-Benzimidazole, 5,6-dimethyl-2-(4-thiazolyl)-)

• Product Name: 1H-Benzimidazole, 5,6-dimethyl-2-(4-thiazolyl)-
• CAS No: 91843-61-7
• MF: C₁₂H₁₁N₃S
• MW: 229.300840616226
• CID: 1971102
• PubChem ID: 11629988
• Update Time: 2025-06-10

1H-Benzimidazole, 5,6-dimethyl-2-(4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5,6-dimethyl-2-(4-thiazolyl)-
• 5,6-dimethyl-2-thiazol-4-yl-1H-benzoimidazole
• CHEMBL203476
• 4-(5,6-dimethyl-1H-benzo[d]imidazol-2-yl)thiazole
• 91843-61-7
• AKOS012321491
• BDBM50180722

• Inchi： 1S/C12H11N3S/c1-7-3-9-10(4-8(7)2)15-12(14-9)11-5-16-6-13-11/h3-6H,1-2H3,(H,14,15)
• InChI Key： JGXXCNCBFLNLLB-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1=NC2C=C(C)C(C)=CC=2N1

Computed Properties

• Exact Mass: 229.06736854Da
• Monoisotopic Mass: 229.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazole, 5,6-dimethyl-2-(4-thiazolyl)-

1H-Benzimidazole, 5,6-dimethyl-2-(4-thiazolyl)- (CAS No. 91843-61-7): A Comprehensive Overview

The compound 1H-Benzimidazole, 5,6-dimethyl-2-(4-thiazolyl)- (CAS No. 91843-61-7) is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzimidazole family, which is well-known for its diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of 5,6-dimethyl and 4-thiazolyl substituents, contribute to its unique chemical properties and potential therapeutic benefits.

Benzimidazoles are a class of nitrogen-containing heterocycles that have been extensively studied for their pharmacological properties. They are characterized by a fused ring system consisting of a benzene ring and an imidazole ring. The introduction of various substituents into this core structure can significantly alter its biological activity, making benzimidazoles versatile scaffolds for drug discovery. In the case of 1H-Benzimidazole, 5,6-dimethyl-2-(4-thiazolyl)-, the dimethyl group at the 5 and 6 positions enhances the lipophilicity of the molecule, while the 4-thiazolyl moiety introduces additional biological functionality.

The synthesis of 1H-Benzimidazole, 5,6-dimethyl-2-(4-thiazolyl)- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group modifications. The use of advanced catalytic systems and green chemistry principles has been explored to improve the efficiency and sustainability of these synthetic processes.

Recent research has highlighted the potential of benzimidazole derivatives as inhibitors of various enzymes and receptors involved in human diseases. Specifically, compounds with structural similarities to 1H-Benzimidazole, 5,6-dimethyl-2-(4-thiazolyl)- have shown promise in preclinical studies as candidates for treating conditions such as cancer, inflammation, and infectious diseases. The 4-thiazolyl substituent in particular has been identified as a key pharmacophore that interacts with biological targets, modulating their activity.

In the realm of anticancer research, benzimidazole derivatives have been investigated for their ability to inhibit kinases and other enzymes that drive tumor growth. Studies have demonstrated that certain benzimidazoles can induce apoptosis in cancer cells by disrupting critical signaling pathways. The presence of both methyl groups and a thiazole ring in 1H-Benzimidazole, 5,6-dimethyl-2-(4-thiazolyl)- may enhance its binding affinity to these targets, making it a valuable candidate for further development.

The pharmacokinetic properties of 1H-Benzimidazole, 5,6-dimethyl-2-(4-thiazolyl)- are also of great interest. Factors such as solubility, stability, and metabolic clearance play crucial roles in determining its efficacy and safety profile. Computational modeling techniques have been employed to predict how this compound behaves in biological systems, aiding in the design of more effective derivatives.

In addition to its potential therapeutic applications, 1H-Benzimidazole, 5,6-dimethyl-2-(4-thiazolyl)- has shown promise in material science applications. Its unique structural features make it suitable for use as a building block in the synthesis of polymers and advanced materials with specialized properties. Researchers are exploring its potential as a ligand in catalytic systems and as a component in organic electronic devices.

The future direction of research on 1H-Benzimidazole, 5,6-dimethyl-2-(4-thiazolyl)- is likely to focus on optimizing its pharmacological properties through structure-activity relationship studies. By systematically modifying its core structure and substituents, scientists aim to develop more potent and selective derivatives with improved therapeutic profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical applications.

In conclusion, 1H-Benzimidazole, 5,6-dimethyl-2-(4-thiazolyl)- (CAS No. 91843-61-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.